Cas no 80088-74-0 (Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino-
• CAS No: 80088-74-0
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 4192835
• PubChem ID: 18410511
• Update Time: 2025-10-23

Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino-
• 80088-74-0
• 846-870-2
• ZPHFSHWJMOHIAK-UHFFFAOYSA-N
• FDA08874
• SCHEMBL6058620
• 3-amino-1-adamantanemethanol
• (3-aminoadamantan-1-yl)methanol
• EN300-739165
• 1-Amino-3-hydroxymethyladamantan
• (3-amino-1-adamantyl)methanol

• Inchi： 1S/C11H19NO/c12-11-4-8-1-9(5-11)3-10(2-8,6-11)7-13/h8-9,13H,1-7,12H2
• InChI Key： ZPHFSHWJMOHIAK-UHFFFAOYSA-N
• SMILES： C12(CO)CC3CC(CC(N)(C3)C1)C2

Computed Properties

• Exact Mass: 181.146664230Da
• Monoisotopic Mass: 181.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino-

Chemical Profile of Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- (CAS No. 80088-74-0)

The compound Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- (CAS No. 80088-74-0) represents a fascinating molecular architecture that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This tricyclic alcohol features a complex three-membered fused ring system, which contributes to its unique stereochemical and electronic properties. The presence of both hydroxyl and amino functional groups further enhances its potential as a versatile intermediate in synthetic chemistry and as a building block for more complex molecules.

In recent years, the exploration of tricyclic systems has been driven by their prevalence in natural products and their potential as pharmacophores in drug discovery. The specific scaffold of Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- exhibits remarkable rigidity, which can be exploited to design molecules with precise spatial orientations and improved binding affinities to biological targets. This structural motif has been observed in several bioactive compounds, suggesting its importance in modulating biological processes.

The synthesis of this compound presents a formidable challenge due to the complexity of its tricyclic core. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and intramolecular reactions, have been employed to construct this framework efficiently. Recent studies have demonstrated the utility of palladium-catalyzed cross-coupling reactions in the formation of the tricyclic system, highlighting the importance of catalytic strategies in modern organic synthesis.

The hydroxyl and amino groups in Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- provide multiple sites for further functionalization, making it an attractive precursor for the development of novel derivatives. These functional groups can be modified through various chemical transformations, including etherification, acylation, and alkylation, to produce compounds with tailored properties for specific applications.

One particularly intriguing aspect of this compound is its potential as a precursor for biologically active molecules. The rigid tricyclic core can serve as a scaffold for designing ligands that interact with proteins and enzymes in complex ways. For instance, studies have shown that similar tricyclic structures can be modified to produce inhibitors of enzymes involved in inflammatory pathways. The amino group further allows for the introduction of positively charged moieties that can enhance binding interactions with negatively charged residues on target proteins.

Recent advances in computational chemistry have also played a pivotal role in understanding the reactivity and properties of Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino-. Molecular modeling techniques have been employed to predict how this compound might behave in different chemical environments and to guide the design of synthetic routes that maximize yield and selectivity. These computational approaches are particularly valuable when dealing with complex molecular systems where experimental trials alone may be inefficient or impractical.

The pharmaceutical industry has shown particular interest in tricyclic compounds due to their structural diversity and biological activity. Several drugs currently on the market contain tricyclic motifs as part of their molecular structure, underscoring their importance in medicinal chemistry. The compound Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- could serve as a valuable starting point for developing new therapeutic agents targeting various diseases.

In conclusion,Tricyclo[3.3.1.13,7]decane-1-methanol, 3-amino- (CAS No. 80088-74-0) is a structurally complex and versatile compound with significant potential in synthetic chemistry and drug discovery applications。 Its unique tricyclic framework combined with functional groups such as hydroxyl and amino makes it an attractive candidate for further exploration。 The continued study of this compound is likely to yield novel insights into molecular design and lead to innovative therapeutic solutions.